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Compound of Interest

Compound Name: Eriodictyol chalcone

Cat. No.: B600637 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of Eriodictyol chalcone, a flavonoid with notable biological

activities. Adherence to these guidelines is critical for maintaining laboratory safety and

environmental protection.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to be equipped with the appropriate

personal protective equipment (PPE). This includes, but is not limited to, safety goggles,

chemical-resistant gloves, and a lab coat. All handling of Eriodictyol chalcone, particularly in

powdered form, should be conducted in a well-ventilated area or under a chemical fume hood

to avoid inhalation of dust particles.

Step-by-Step Disposal Protocol
The proper disposal of Eriodictyol chalcone, as with many research chemicals where specific

disposal guidelines are not readily available, should follow the principles of prudent laboratory

practice for chemical waste management. The following procedure is a general guideline and

should be adapted to comply with local, state, and federal regulations.

Step 1: Waste Identification and Segregation
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Solid Waste: Collect any solid Eriodictyol chalcone, including residues from containers and

contaminated items such as weighing paper or disposable spatulas, in a clearly labeled,

sealed container designated for solid chemical waste.

Liquid Waste: Solutions containing Eriodictyol chalcone should be collected in a separate,

sealed, and clearly labeled container for liquid chemical waste. Do not mix with other

incompatible waste streams.

Contaminated Labware: Reusable labware (e.g., glassware) that has come into contact with

Eriodictyol chalcone should be decontaminated. Rinse the labware with a suitable solvent

(e.g., ethanol or acetone) and collect the rinsate as hazardous liquid waste. After

decontamination, the labware can be washed according to standard laboratory procedures.

Step 2: Waste Collection and Storage

All waste containers must be clearly and accurately labeled with the full chemical name

("Eriodictyol chalcone") and the appropriate hazard warnings.

Store the sealed waste containers in a designated, well-ventilated, and secure secondary

containment area away from incompatible materials.

Regularly inspect waste containers for any signs of leakage or degradation.

Step 3: Disposal Coordination

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the chemical waste.

Provide the EHS office with a detailed inventory of the waste, including the chemical name

and quantity.

Never dispose of Eriodictyol chalcone down the drain or in regular trash, as its

environmental impact has not been fully characterized.

Quantitative Data Summary
While specific quantitative disposal parameters for Eriodictyol chalcone are not extensively

documented, the following table summarizes its key chemical and physical properties which
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inform safe handling and disposal decisions.

Property Value Citation

Molecular Formula C15H12O6 [1]

Molecular Weight 288.25 g/mol [1]

Physical State Solid [2]

Storage Temperature
Recommended at <+8°C, in a

dry and dark place.
[3][4]

Eriodictyol Chalcone Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Eriodictyol chalcone waste in a laboratory setting.
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Disposal Workflow for Eriodictyol Chalcone

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b600637?utm_src=pdf-body-img
https://www.benchchem.com/product/b600637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of Eriodictyol chalcone, fostering a culture of safety and

sustainability in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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